Cas no 1804853-67-5 (6-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1804853-67-5
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4870383
• Update Time: 2025-05-19

6-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-8-6(9(11)12)3-5(4-14)15-7(8)1-2-13/h3,9H,1,4,14H2
• InChI Key： XASWDJYVYAFLRN-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)N=C(CN)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile

Introduction to 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1804853-67-5)

6-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1804853-67-5) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents and as a valuable intermediate in organic synthesis.

The molecular structure of 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile is composed of a pyridine ring substituted with an aminomethyl group, a chlorine atom, and a difluoromethyl group. The presence of these functional groups imparts distinct chemical properties and reactivity, making it an attractive candidate for various chemical transformations and biological studies.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms, such as those present in the difluoromethyl group of 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile, can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. These properties include enhanced metabolic stability, improved bioavailability, and altered binding affinities to target proteins.

In the context of drug development, 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile has been explored for its potential as a lead compound in the design of novel drugs. Its structural diversity allows for the modulation of biological activity through subtle changes in functional groups, enabling researchers to fine-tune the desired therapeutic effects. For instance, studies have shown that compounds derived from this scaffold exhibit promising antiviral and anticancer activities.

The synthesis of 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-chloro-4-difluoromethylpyridine with an appropriate nitrile precursor, followed by functionalization steps to introduce the aminomethyl group. The choice of reagents and catalysts plays a crucial role in optimizing the overall synthetic process.

Beyond its applications in drug discovery, 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile serves as a valuable building block in organic synthesis. Its reactivity with various nucleophiles and electrophiles allows for the construction of complex molecular architectures. This versatility makes it an essential tool for chemists working on the development of new materials, catalysts, and other advanced chemical products.

In conclusion, 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1804853-67-5) is a multifaceted compound with significant potential in both medicinal chemistry and organic synthesis. Its unique structural features and favorable chemical properties position it as a promising candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.